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Compound of Interest

Compound Name: 3-(Dimethylamino)benzaldehyde

Cat. No.: B1293425

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Dimethylamino)benzaldehyde, a mono-substituted benzaldehyde with a dimethylamino
group at the meta position, serves as a versatile building block in modern organic synthesis. Its
unique electronic properties, stemming from the electron-donating dimethylamino group,
influence the reactivity of the aromatic ring and the aldehyde functionality. This technical guide
provides an in-depth exploration of the role of 3-(Dimethylamino)benzaldehyde in key organic
transformations, offering detailed experimental protocols, quantitative data, and visual
representations of reaction pathways and workflows. This document is intended to be a
valuable resource for researchers and professionals engaged in synthetic chemistry and drug
development, facilitating the design and execution of novel synthetic strategies.

Core Synthetic Applications

3-(Dimethylamino)benzaldehyde is a valuable precursor in a variety of condensation
reactions, primarily utilized in the synthesis of chalcones and Schiff bases. These reactions
leverage the electrophilic nature of the aldehyde's carbonyl carbon.

Chalcone Synthesis via Claisen-Schmidt Condensation
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The Claisen-Schmidt condensation, a base-catalyzed reaction between an aldehyde and a
ketone, is a cornerstone of carbon-carbon bond formation. 3-(Dimethylamino)benzaldehyde
readily participates in this reaction to yield chalcones, which are important intermediates in the
synthesis of flavonoids and other biologically active compounds.

Quantitative Data for Chalcone Synthesis
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Experimental Protocol: Synthesis of (E)-3-(3-(dimethylamino)phenyl)-1-(thiophen-2-yl)prop-2-
en-1-one

This protocol details the synthesis of a thiophenic chalcone derivative from 3-
(Dimethylamino)benzaldehyde.

o Materials:
o 3-(Dimethylamino)benzaldehyde
o 2-Acetylthiophene
o Ethanol
o 6M Sodium Hydroxide (NaOH) solution

e Procedure:
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o An equimolar ratio of 3-(Dimethylamino)benzaldehyde and 2-acetylthiophene is
solubilized in ethanol.

o A 6M aqueous solution of NaOH is added to the ethanolic solution of the reactants.

o The reaction mixture is stirred, resulting in the formation of an orange-colored solid
precipitate.

o The solid product is isolated from the reaction mixture via vacuum filtration.
o The isolated product can be further purified by recrystallization if necessary.

Reaction Workflow: Claisen-Schmidt Condensation
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Reactants

Ketone (e.g., Acetophenone)

3-(Dimethylamino)benzaldehyde Process
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3-(Dimethylamino)benzyl alcohol

Dissolve in DCM/DMSO

:

Add Et3N and SO3-Py

:

Stir at RT for 2h

:

Remove DCM

:

Aqueous Workup (NH4CI)

:

Extract with EtOAc

:

Column Chromatography

3-(Dimethylamino)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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